Cas no 180606-74-0 (4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine)

• Product Name: 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine
• CAS No: 180606-74-0
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 868970
• Update Time: 2025-05-25

4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine

• Inchi： 1S/C11H8Cl2N2/c1-7-5-10(13)15-11(14-7)8-3-2-4-9(12)6-8/h2-6H,1H3
• InChI Key： UZDRTFGWVVZDGM-UHFFFAOYSA-N
• SMILES： C1(C)N=C(C2=CC=CC(Cl)=C2)N=C(Cl)C=1

Additional information on 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine

Comprehensive Overview of 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine (CAS No. 180606-74-0)

4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine (CAS No. 180606-74-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chlorinated phenyl and methylpyrimidine moieties, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₁H₈Cl₂N₂, highlights its potential for diverse applications, particularly in drug discovery and material science.

The growing interest in heterocyclic compounds like 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its role in designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens. Recent studies have also investigated its potential as a building block for covalent organic frameworks (COFs), a hot topic in nanotechnology and sustainable material development.

One of the most frequently asked questions about CAS No. 180606-74-0 revolves around its synthetic routes. The compound is typically prepared through Pd-catalyzed cross-coupling reactions, a method widely discussed in green chemistry forums due to its atom efficiency. Another trending query concerns its solubility profile, which is critical for formulation scientists working on drug delivery systems. The compound demonstrates moderate solubility in organic solvents like DMSO and dichloromethane, making it suitable for various experimental conditions.

In the context of structure-activity relationship (SAR) studies, the 3-chlorophenyl substituent in 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine has shown remarkable influence on bioactivity. This aligns with current pharmaceutical industry focus on halogen bonding interactions in drug design. The compound's methyl group at the 6-position further enhances its metabolic stability, a property highly sought after in preclinical candidate optimization.

From an analytical perspective, 180606-74-0 exhibits distinct characteristics in HPLC chromatograms and mass spectrometry, with its molecular ion peak typically observed at 246 m/z. These features make it easily identifiable in quality control processes, addressing another common concern among researchers working with this compound. Recent advancements in high-throughput screening technologies have further increased its utility in fragment-based drug discovery campaigns.

The thermal stability of 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine has become a point of discussion in material science circles, particularly for researchers developing heat-resistant polymers. Its decomposition temperature above 200°C makes it suitable for various high-temperature applications. This property, combined with its aromatic character, positions it as a valuable component in advanced material formulations.

Environmental considerations regarding chlorinated compounds have led to increased scrutiny of substances like CAS 180606-74-0. However, recent biodegradation studies suggest that proper handling and disposal methods can effectively mitigate environmental impact. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable synthesis practices.

In the realm of intellectual property, 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine appears in numerous patents related to crop protection agents and pharmaceutical compositions. Its structural features make it a valuable scaffold for patentable derivatives, particularly in areas addressing neglected tropical diseases - a trending focus in global health initiatives.

The crystalline form of 180606-74-0 has been characterized by X-ray diffraction, revealing interesting molecular packing patterns that contribute to its stability. These findings have implications for cocrystal engineering, an emerging field in pharmaceutical development aimed at improving drug properties like solubility and bioavailability.

As research continues to explore the potential of pyrimidine-based compounds, 4-chloro-2-(3-chlorophenyl)-6-methylpyrimidine remains at the forefront due to its balanced lipophilicity and electronic properties. These characteristics make it particularly valuable in central nervous system (CNS) drug development, where molecular properties must satisfy stringent blood-brain barrier penetration requirements.